- Preparation of bisphosphonium salt via reaction of secondary phosphine with alkylene dihalide in alcohol, United States, , ,
Cas no 95837-79-9 (Phosphine, (1,1-dimethylethyl)methyl-)
95837-79-9 structure
Product Name:Phosphine, (1,1-dimethylethyl)methyl-
CAS No:95837-79-9
MF:C5H13P
MW:104.130482435226
CID:751651
Update Time:2023-09-11
Phosphine, (1,1-dimethylethyl)methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine, (1,1-dimethylethyl)methyl-
- tert-butyl(methyl)phosphane
- tert-butylmethylphosphine
- (1,1-Dimethylethyl)methylphosphine (ACI)
-
- Inchi： 1S/C5H13P/c1-5(2,3)6-4/h6H,1-4H3
- InChI Key： ZDQSBZHWCMBILH-UHFFFAOYSA-N
- SMILES： P(C(C)(C)C)C
Phosphine, (1,1-dimethylethyl)methyl- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide , Sodium chloride Solvents: Water ; 1 h
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 12 h, rt
Reference
- Rational Design and Synthesis of Highly Active Pincer-Iridium Catalysts for Alkane Dehydrogenation, Organometallics, 2009, 28(18), 5432-5444
Phosphine, (1,1-dimethylethyl)methyl- Raw materials
Phosphine, (1,1-dimethylethyl)methyl- Preparation Products
Phosphine, (1,1-dimethylethyl)methyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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